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Abstract
This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution of NCT-502 using dimethyl sulfoxide (DMSO). NCT-502 is a potent and

reversible inhibitor of human phosphoglycerate dehydrogenase (PHGDH), the rate-limiting

enzyme in the de novo serine biosynthesis pathway.[1][2] Accurate preparation of stock

solutions is critical for reproducible results in downstream applications such as cell-based

assays and in vivo studies. This guide consolidates key data and provides a step-by-step

methodology to ensure the integrity and proper use of NCT-502 in a research setting.

Introduction to NCT-502
NCT-502 is a small molecule inhibitor that targets PHGDH, thereby blocking the conversion of

3-phosphoglycerate to 3-phosphohydroxypyruvate, the first step in serine synthesis.[2] This

pathway is upregulated in certain cancers, making PHGDH a target for anti-cancer drug

development. NCT-502 has been shown to reduce the production of glucose-derived serine in

cells and is cytotoxic to cancer cells that are dependent on this pathway.[3][4] Its inhibitory

action is reversible, meaning continuous exposure is necessary to maintain its effect.[2][5]
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A summary of the key chemical and physical properties of NCT-502 is provided in the table

below.

Property Value Reference

Chemical Name

N-(4,6-dimethyl-2-pyridinyl)-4-

[5-(trifluoromethyl)-2-

pyridinyl]-1-

piperazinecarbothioamide

[2][6]

CAS Number 1542213-00-2 [3][4]

Molecular Formula C₁₈H₂₀F₃N₅S [3][4]

Molecular Weight 395.45 g/mol [3][4]

Appearance Light yellow to yellow solid [3]

Solubility in DMSO 90 - 130 mg/mL [3][7]

IC₅₀ against PHGDH ~3.7 µM [2][3]

EC₅₀ in MDA-MB-468 cells 15.2 µM [3]

Note: The solubility of NCT-502 in DMSO can be significant, but it is crucial to use newly

opened, anhydrous DMSO as the solvent is hygroscopic, and water content can impact

solubility.[3]

Experimental Protocol: Preparing a 10 mM NCT-502
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of NCT-502 in DMSO. This is

a common starting concentration for further dilutions in cell culture media or other aqueous

buffers for various assays.

Materials and Equipment
NCT-502 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes (e.g., 1.5 mL)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Calculation
To prepare a 10 mM stock solution, the required mass of NCT-502 can be calculated using the

following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 395.45 g/mol = 3.9545 mg

Step-by-Step Procedure
Preparation: Work in a clean and sterile environment, such as a laminar flow hood, to

minimize contamination. Wear appropriate PPE.

Weighing NCT-502: Carefully weigh out the calculated amount of NCT-502 powder using an

analytical balance and transfer it to a sterile microcentrifuge tube.

Adding DMSO: Add the desired volume of anhydrous, sterile DMSO to the microcentrifuge

tube containing the NCT-502 powder.

Dissolution: Tightly cap the tube and vortex thoroughly until the NCT-502 powder is

completely dissolved. Gentle warming or sonication may be used to aid dissolution if

necessary, but avoid excessive heat.[8]

Aliquotting: Once a clear solution is obtained, aliquot the stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw
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cycles which can degrade the compound.[9]

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

date of preparation, and solvent. Store the aliquots as recommended in the storage section

below.

Preparation

Dissolution

Storage

Weigh NCT-502

Add DMSO

1. Transfer to tube

Vortex until dissolved

2. Cap tightly

Aliquot

3. Ensure clear solution

Store at -20°C or -80°C

4. Label properly

Click to download full resolution via product page

Workflow for preparing NCT-502 stock solution.
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Storage and Stability
Proper storage of the NCT-502 stock solution is critical to maintain its activity. The following

table summarizes the recommended storage conditions.

Form
Storage
Temperature

Duration Reference

Powder -20°C 3 years [3]

4°C 2 years [3]

In DMSO -80°C 2 years [3]

-20°C 1 year [3]

To minimize degradation, it is strongly advised to aliquot the stock solution into single-use

volumes to avoid repeated freeze-thaw cycles.[9] Once an aliquot is thawed, it can be kept at

4°C for up to two weeks.[10]

Application in Cell-Based Assays
When using the NCT-502 stock solution for cell-based experiments, it is important to dilute it to

the final working concentration in the cell culture medium. To avoid solvent-induced cytotoxicity,

the final concentration of DMSO in the cell culture medium should typically not exceed 0.1% to

0.5%.[8][11] A vehicle control (cell culture medium with the same final concentration of DMSO)

should always be included in the experimental design.

Signaling Pathway
NCT-502 inhibits PHGDH, which is the first and rate-limiting enzyme in the serine synthesis

pathway that branches off from glycolysis. By inhibiting this enzyme, NCT-502 depletes the

intracellular pool of serine, which is a precursor for the synthesis of other amino acids (like

glycine), nucleotides, and is involved in cellular redox balance.
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NCT-502 inhibits the PHGDH-mediated serine synthesis pathway.

Safety Precautions
NCT-502 is for research use only and is not for human or veterinary use.[6] Standard

laboratory safety practices should be followed when handling this compound. This includes

wearing appropriate personal protective equipment (PPE) such as a lab coat, gloves, and

safety glasses. Work in a well-ventilated area. In case of contact with skin or eyes, rinse

immediately with plenty of water. Consult the Safety Data Sheet (SDS) for more detailed safety

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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